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Compound of Interest

Compound Name: GL189

Cat. No.: B12366487 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of the investigational drug GL189. The following procedures are based on established

guidelines for the management of investigational and hazardous pharmaceutical compounds.

All personnel must adhere to these instructions to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling GL189, it is mandatory to use appropriate Personal Protective Equipment

(PPE) to minimize exposure and ensure personal safety.[1][2] All PPE should be of safe design,

constructed from appropriate materials, and maintained in a clean and reliable fashion.[1][2]

Core PPE Requirements:

Gloves: Double gloving with chemotherapy-rated gloves is required, especially when there is

a risk of splashing.[3] Nitrile gloves are often suitable for intermittent contact.[4]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[5]

When splashing is possible, a face shield or splash goggles must be worn.[3][5] All eye and

face protection must meet ANSI Z87.1 standards or equivalent.[1][6]

Lab Coat/Gown: A disposable, cuffed gown that is resistant to permeability by hazardous

drugs should be worn.[3]
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Respiratory Protection: If there is a risk of aerosolization, such as when handling powders or

performing procedures that may generate vapors, a properly fitted respirator is necessary.[3]

Quantitative Safety Data
The following table summarizes key quantitative parameters for the safe handling of

investigational drugs like GL189. These are general guidelines and may be superseded by

specific data from the sponsor.

Parameter Value Source/Standard

Storage Temperature Room Temperature (controlled) General guidance[7][8]

Light Sensitivity Store away from direct sunlight General guidance[4][7]

Eye Wash Flush Time Minimum 15 minutes General first aid[3][4]

Record Retention
Minimum 2 years after study

completion
21 CFR 312.62[8]

Standard Operating Procedure: Reconstitution of
GL189
This protocol outlines the steps for safely reconstituting a powdered form of GL189 for

experimental use.

Materials:

Vial of powdered GL189

Sterile diluent as specified by the sponsor

Sterile syringes and needles

Appropriate PPE (as outlined above)

Biological safety cabinet (BSC) or equivalent containment device

Hazardous drug waste container
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Procedure:

Preparation: Don all required PPE before entering the designated handling area.

Work Area Decontamination: Prepare the work surface within a biological safety cabinet by

decontaminating it with an appropriate cleaning agent.

Vial Inspection: Visually inspect the GL189 vial for any cracks or defects.

Reconstitution:

Using a sterile syringe, draw up the prescribed volume of sterile diluent.

Carefully inject the diluent into the GL189 vial, directing the stream against the side of the

vial to minimize frothing.

Gently swirl the vial until the powder is completely dissolved. Do not shake vigorously.

Dose Preparation:

Withdraw the required volume of the reconstituted solution for the experiment using a new

sterile syringe.

Waste Disposal:

Immediately dispose of all used needles, syringes, vials (empty or partially full), and

contaminated materials into a designated hazardous waste container.[9][10]

Final Decontamination: Decontaminate the work surface of the BSC after completion of the

procedure.

PPE Removal: Remove PPE in the designated area, ensuring not to contaminate clean

areas.

GL189 Handling and Disposal Workflow
The following diagram illustrates the key stages of the handling and disposal process for

GL189.
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Caption: Workflow for safe handling and disposal of GL189.

Disposal Plan
All materials contaminated with GL189, including vials, syringes, PPE, and cleaning materials,

must be disposed of as hazardous waste.[9][10]
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Immediate Disposal: All used or partially used vials and other contaminated materials should

be immediately placed in a designated, puncture-proof, and clearly labeled hazardous waste

container.[9]

Waste Segregation: Segregate hazardous waste from regular trash and biohazardous waste.

Incineration: The primary method for the final disposal of GL189 waste is incineration at a

licensed facility.[9][10][11] This ensures the complete destruction of the active compound.

Documentation: Maintain a log of all disposed materials, and obtain a certificate of

destruction from the disposal vendor.[9][10]

It is the responsibility of the principal investigator to ensure that all personnel are trained on

these procedures and that all local, state, and federal regulations for the handling and disposal

of investigational drugs are followed.[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://m.productshows.com/policies/wp-content/uploads/sites/28/2021/04/Destruction-and-Returns-of-Investigational-Drugs.pdf
https://www.benchchem.com/product/b12366487#personal-protective-equipment-for-handling-gl189
https://www.benchchem.com/product/b12366487#personal-protective-equipment-for-handling-gl189
https://www.benchchem.com/product/b12366487#personal-protective-equipment-for-handling-gl189
https://www.benchchem.com/product/b12366487#personal-protective-equipment-for-handling-gl189
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12366487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

